Cas no 111466-57-0 (L-Proline,4-(1-methylethenyl)-, trans- (9CI))

• Product Name: L-Proline,4-(1-methylethenyl)-, trans- (9CI)
• CAS No: 111466-57-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 129281
• PubChem ID: 45084839
• Update Time: 2025-04-18

L-Proline,4-(1-methylethenyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,4-(1-methylethenyl)-, trans- (9CI)
• 111466-57-0
• (2S,4S)-4-(Prop-1-en-2-yl)pyrrolidine-2-carboxylic acid
• L-Proline, 4-(1-methylethenyl)-, trans- (9CI)

• Inchi： 1S/C8H13NO2/c1-5(2)6-3-7(8(10)11)9-4-6/h6-7,9H,1,3-4H2,2H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： ZHJAYBVPHIYUEA-RQJHMYQMSA-N
• SMILES： OC([C@@H]1C[C@@H](C(=C)C)CN1)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33